Cas no 2092454-58-3 ((4-bromo-3-chlorophenyl)(cyclopropyl)imino-lambda6-sulfanylone)

• Product Name: (4-bromo-3-chlorophenyl)(cyclopropyl)imino-lambda6-sulfanylone
• CAS No: 2092454-58-3
• MF: C₉H₉BrClNOS
• MW: 294.595859289169
• CID: 5238953
• Update Time: 2025-06-20

(4-bromo-3-chlorophenyl)(cyclopropyl)imino-lambda6-sulfanylone Chemical and Physical Properties

Names and Identifiers

• INDEX NAME NOT YET ASSIGNED
• (4-bromo-3-chlorophenyl)(cyclopropyl)imino-lambda6-sulfanylone

• Inchi： 1S/C9H9BrClNOS/c10-8-4-3-7(5-9(8)11)14(12,13)6-1-2-6/h3-6,12H,1-2H2
• InChI Key： XUZJBXSTYXTMSA-UHFFFAOYSA-N
• SMILES： O=S(C1CC1)(C1C=C(Cl)C(Br)=CC=1)=N

Experimental Properties

• Density: 1.81±0.1 g/cm3(Predicted)
• Boiling Point: 372.9±52.0 °C(Predicted)

Additional information on (4-bromo-3-chlorophenyl)(cyclopropyl)imino-lambda6-sulfanylone

Introduction to (4-bromo-3-chlorophenyl)(cyclopropyl)imino-lambda6-sulfanylone (CAS No. 2092454-58-3)

The compound (4-bromo-3-chlorophenyl)(cyclopropyl)imino-lambda6-sulfanylone, identified by its CAS number 2092454-58-3, represents a fascinating molecule in the realm of chemical biology and pharmaceutical research. This heterocyclic compound features a unique structural framework that has garnered significant attention due to its potential applications in drug discovery and medicinal chemistry. The presence of both bromo and chloro substituents on the aromatic ring, combined with the cyclopropyl group and the lambda6-sulfanylone moiety, endows it with distinct chemical properties that make it a promising candidate for further exploration.

In recent years, the development of novel scaffolds for therapeutic agents has been a cornerstone of pharmaceutical innovation. The structural motif of (4-bromo-3-chlorophenyl)(cyclopropyl)imino-lambda6-sulfanylone is particularly intriguing because it integrates multiple functional groups that can interact with biological targets in diverse ways. The bromo and chloro atoms are known to enhance binding affinity through halogen bonding, while the cyclopropyl group introduces steric constraints that can fine-tune molecular interactions. The lambda6-sulfanylone component adds an additional layer of complexity, potentially enabling unique biochemical interactions.

Current research in medicinal chemistry increasingly emphasizes the importance of heterocyclic compounds due to their versatility and biological activity. Studies have shown that heterocycles can exhibit a wide range of pharmacological effects, making them valuable in the development of drugs targeting various diseases. The specific arrangement of atoms in (4-bromo-3-chlorophenyl)(cyclopropyl)imino-lambda6-sulfanylone suggests that it may possess properties suitable for applications in areas such as anti-inflammatory, anticancer, or antimicrobial therapies. The compound's ability to modulate biological pathways could be harnessed to develop novel therapeutic strategies.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. In drug discovery, simpler compounds like this one are often used as starting points for structure-activity relationship (SAR) studies. By systematically modifying its structure, researchers can gain insights into which parts of the molecule are critical for biological activity and how they can be optimized. The presence of multiple reactive sites in (4-bromo-3-chlorophenyl)(cyclopropyl)imino-lambda6-sulfanylone allows for extensive chemical manipulation, making it an attractive candidate for such investigations.

Advances in computational chemistry have also played a significant role in the study of this compound. Molecular modeling techniques enable researchers to predict how (4-bromo-3-chlorophenyl)(cyclopropyl)imino-lambda6-sulfanylone might interact with biological targets at the atomic level. These predictions can guide experimental efforts by highlighting key regions for optimization and helping to avoid unnecessary synthetic routes. By combining experimental data with computational insights, scientists can accelerate the development process and increase the likelihood of identifying potent and selective drug candidates.

In addition to its potential as a drug lead, (4-bromo-3-chlorophenyl)(cyclopropyl)imino-lambda6-sulfanylone may also find applications in materials science and industrial chemistry. Its unique structural features could make it useful in the development of new polymers or catalysts, where specific molecular interactions are crucial for performance. The compound's ability to participate in various chemical reactions further enhances its versatility, opening up possibilities beyond traditional pharmaceutical applications.

Recent publications have begun to explore the synthetic pathways for accessing derivatives of (4-bromo-3-chlorophenyl)(cyclopropyl)imino-lambda6-sulfanylone. Researchers have reported efficient methods for introducing additional functional groups or modifying existing ones without compromising the integrity of the core scaffold. These synthetic advancements are critical for expanding the chemical space available for drug discovery and ensuring that scientists have access to a diverse library of compounds for investigation.

The biological evaluation of this compound is another area where significant progress has been made. Initial studies have suggested that derivatives of (4-bromo-3-chlorophenyl)(cyclopropyl)imino-lambda6-sulfanylone may exhibit desirable pharmacological properties. For instance, certain analogs have shown promise in preclinical models as inhibitors of key enzymes involved in disease pathways. While more extensive research is needed to fully understand its therapeutic potential, these early findings are encouraging and warrant further investigation.

As our understanding of complex biological systems continues to grow, the demand for innovative molecular tools becomes increasingly urgent. Compounds like (4-bromo-3-chlorophenyl)(cyclopropyl)imino-lambda6-sulfanylone represent an important step forward in providing researchers with new opportunities to explore uncharted biochemical landscapes. By leveraging their unique structural features, scientists can uncover novel mechanisms of action and develop more effective treatments for a wide range of diseases.